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Compound of Interest

Compound Name: Branebrutinib

Cat. No.: B606338

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Branebrutinib (BMS-986195), a potent and selective covalent inhibitor of Bruton's tyrosine
kinase (BTK). Given that a specific Safety Data Sheet (SDS) for Branebrutinib is not publicly
available, this guidance is based on information from suppliers of similar research compounds,
general safety protocols for handling potent pharmaceutical agents, and published research
data.

Immediate Safety Precautions

Branebrutinib is a highly potent investigational compound.[1][2] Assume it is hazardous and
handle with extreme care. Avoid all direct contact, inhalation, and ingestion. In case of
exposure, seek immediate medical attention.

Emergency Contact Information:
 In case of exposure or emergency, call: [Insert your institution's emergency contact number]
» Poisons Information Centre: [Insert local poisons information number]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Branebrutinib. The following
table summarizes the required PPE.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. Change gloves

immediately if contaminated.

Eyes

Safety Goggles or Face Shield

Use chemical splash goggles
that meet ANSI Z87.1 or EN
166 standards. A face shield
should be worn when handling
larger quantities or if there is a
splash risk.

Body

Laboratory Coat

A dedicated, buttoned lab coat
is required. Consider a
disposable gown for
procedures with a high risk of
contamination.

Respiratory

Fume Hood or Respirator

All handling of solid
Branebrutinib or solutions
should be performed in a
certified chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates is necessary.

Operational Plan for Handling Branebrutinib

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store Branebrutinib in a locked, designated, and well-ventilated area.

o Keep the container tightly closed.[3]
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e For long-term storage, consult the supplier's recommendations, which may include
refrigeration or freezing.

Preparation of Solutions:

All weighing and solution preparation must be conducted in a chemical fume hood.

Use a dedicated set of spatulas and weighing papers.

When dissolving, add the solvent to the solid slowly to avoid dust generation.

Branebrutinib is soluble in DMSO.[1]

Experimental Use:

Clearly label all solutions containing Branebrutinib.

Conduct all experiments involving Branebrutinib in a designated area.

Avoid the formation of aerosols.[3]

After handling, thoroughly wash hands and any exposed skin with soap and water.[3]

Decontaminate all surfaces and equipment after use.

The following diagram outlines the logical workflow for handling Branebrutinib.

Click to download full resolution via product page

Caption: Workflow for Handling Branebrutinib
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Disposal Plan

Proper disposal of Branebrutinib and associated waste is critical to prevent environmental

contamination and ensure safety.

Waste Segregation and Collection:

Solid Waste: All disposable items that have come into contact with Branebrutinib (e.g.,
gloves, weighing papers, pipette tips) must be collected in a dedicated, clearly labeled
hazardous waste container.

Liquid Waste: All solutions containing Branebrutinib must be collected in a sealed, leak-
proof, and clearly labeled hazardous waste container.

Sharps: Needles and syringes used for handling Branebrutinib solutions should be
disposed of in a designated sharps container for chemical waste.

Disposal Procedure:

All waste containing Branebrutinib must be treated as hazardous chemical waste.
Do not dispose of Branebrutinib down the drain or in regular trash.[4]

Disposal should be carried out through your institution's Environmental Health and Safety
(EHS) office or a certified hazardous waste disposal vendor.[5]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
[5] Incineration is often the preferred method for the disposal of pharmaceutical waste.[4]

This guidance is intended to provide a framework for the safe handling of Branebrutinib.

Always consult with your institution's safety office for specific protocols and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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